N-(2,2,5,9-tetramethyl-3,4,8-decatrien-1-ylidene)-4H-1,2,4-triazol-4-amine

• InChI: InChI=1S/C16H24N4/c1-14(2)7-6-8-15(3)9-10-16(4,5)11-19-20-12-17-18-13-20/h7,10-13H,6,8H2,1-5H3/b19-11+
• InChI Key: PEGJGSLJWNMDDX-YBFXNURJSA-N
• Canonical SMILES: CC(=CCCC(=C=CC(C)(C)C=NN1C=NN=C1)C)C
• Isomeric SMILES: CC(=CCCC(=C=CC(C)(C)/C=N/N1C=NN=C1)C)C
• Molecular Formula: C16H24N4
• Molecular Weight: 272.39 g/mol

Description

N-(2,2,5,9-tetramethyl-3,4,8-decatrien-1-ylidene)-4H-1,2,4-triazol-4-amine, also known as TMT, is a synthetic compound that has been widely used in scientific research. TMT is a potent neurotoxin that has been shown to induce cognitive impairment, neurodegeneration, and behavioral changes in animal models.

Mechanism of Action

N-(2,2,5,9-tetramethyl-3,4,8-decatrien-1-ylidene)-4H-1,2,4-triazol-4-amine has been shown to act as a potent neurotoxin by inducing oxidative stress and inflammation in the brain. N-(2,2,5,9-tetramethyl-3,4,8-decatrien-1-ylidene)-4H-1,2,4-triazol-4-amine has been shown to disrupt the function of the mitochondria, leading to the production of reactive oxygen species (ROS) and the activation of inflammatory pathways. N-(2,2,5,9-tetramethyl-3,4,8-decatrien-1-ylidene)-4H-1,2,4-triazol-4-amine has also been shown to induce apoptosis, or programmed cell death, in neurons.
Biochemical and Physiological Effects:
N-(2,2,5,9-tetramethyl-3,4,8-decatrien-1-ylidene)-4H-1,2,4-triazol-4-amine has been shown to induce cognitive impairment, neurodegeneration, and behavioral changes in animal models. N-(2,2,5,9-tetramethyl-3,4,8-decatrien-1-ylidene)-4H-1,2,4-triazol-4-amine has been shown to impair spatial learning and memory, as well as alter social behavior and anxiety levels. N-(2,2,5,9-tetramethyl-3,4,8-decatrien-1-ylidene)-4H-1,2,4-triazol-4-amine has also been shown to induce oxidative stress and inflammation in the brain, leading to the production of ROS and the activation of inflammatory pathways. N-(2,2,5,9-tetramethyl-3,4,8-decatrien-1-ylidene)-4H-1,2,4-triazol-4-amine has also been shown to induce apoptosis, or programmed cell death, in neurons.

Advantages and Limitations for Lab Experiments

N-(2,2,5,9-tetramethyl-3,4,8-decatrien-1-ylidene)-4H-1,2,4-triazol-4-amine is a potent neurotoxin that has been widely used in scientific research to study the effects of neurotoxicity on the brain and behavior. N-(2,2,5,9-tetramethyl-3,4,8-decatrien-1-ylidene)-4H-1,2,4-triazol-4-amine has several advantages, including its ability to induce cognitive impairment, neurodegeneration, and behavioral changes in animal models. N-(2,2,5,9-tetramethyl-3,4,8-decatrien-1-ylidene)-4H-1,2,4-triazol-4-amine also has limitations, including its potential toxicity to researchers and the need for specialized equipment and facilities to handle the compound safely.

Future Directions

There are several future directions for N-(2,2,5,9-tetramethyl-3,4,8-decatrien-1-ylidene)-4H-1,2,4-triazol-4-amine research, including the development of new therapies to treat neurodegenerative diseases and the study of the effects of environmental toxins on the brain and behavior. N-(2,2,5,9-tetramethyl-3,4,8-decatrien-1-ylidene)-4H-1,2,4-triazol-4-amine research could also be used to develop new methods for detecting and preventing neurotoxicity in humans and animals. Additionally, N-(2,2,5,9-tetramethyl-3,4,8-decatrien-1-ylidene)-4H-1,2,4-triazol-4-amine research could be used to study the effects of other neurotoxins on the brain and behavior.

Synthesis Methods

N-(2,2,5,9-tetramethyl-3,4,8-decatrien-1-ylidene)-4H-1,2,4-triazol-4-amine can be synthesized using a variety of methods, including the reaction of 2,2,5,9-tetramethyl-3,4,8-decatriene-1-ol with 4H-1,2,4-triazol-4-amine in the presence of a catalyst. This reaction yields N-(2,2,5,9-tetramethyl-3,4,8-decatrien-1-ylidene)-4H-1,2,4-triazol-4-amine as a yellow crystalline solid, which can be purified using various techniques such as recrystallization or column chromatography.

Scientific Research Applications

N-(2,2,5,9-tetramethyl-3,4,8-decatrien-1-ylidene)-4H-1,2,4-triazol-4-amine has been used extensively in scientific research to study the effects of neurotoxicity on the brain and behavior. N-(2,2,5,9-tetramethyl-3,4,8-decatrien-1-ylidene)-4H-1,2,4-triazol-4-amine has been shown to induce cognitive impairment, neurodegeneration, and behavioral changes in animal models. N-(2,2,5,9-tetramethyl-3,4,8-decatrien-1-ylidene)-4H-1,2,4-triazol-4-amine has also been used to study the effects of environmental toxins on the brain and behavior.